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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021

This guide provides a comprehensive comparison of the environmental impact of nickel
formate against common alternatives used in catalysis and electroplating. The assessment is
based on available ecotoxicological data and life cycle analyses to support informed decision-
making for researchers, scientists, and professionals in drug development and chemical
manufacturing.

Environmental and Health Profile of Nickel Formate

Nickel formate (Ni(HCOO)2) is classified as a substance that may be hazardous to the
environment and is a suspected carcinogen.[1] Like other nickel compounds, its toxicity is
primarily linked to the bioavailability of the nickel ion (Ni?*), which is considered the most toxic
form of nickel in the environment.[2] Exposure to nickel formate dust can cause irritation to the
skin, eyes, and respiratory tract.[1][3] Furthermore, it is labeled as very toxic to aquatic life with
long-lasting effects.[4]

The manufacturing process for nickel formate has traditionally involved the reaction of nickel
carbonate (precipitated from nickel sulfate) with formic acid, which can result in impurities from
by-product salts.[5] While methods exist to produce higher purity nickel formate through the
direct action of formic acid on nickel metal, the overall environmental footprint is influenced by
the sourcing and processing of the initial nickel raw materials.[5]
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Quantitative Ecotoxicity Data: A Comparative
Overview

The environmental risk of any chemical is often quantified by its toxicity to various organisms.
The following table summarizes acute toxicity data for different nickel compounds, providing a
basis for comparison. It's important to note that the anion associated with the nickel ion can
influence its bioavailability and, consequently, its toxicity.[6]

Table 1: Comparative Acute Toxicity of Nickel Compounds

Endpoint (96

Compound Test Organism Value (mgl/L) Reference
hours)
_ Diaptomus

Nickel )

-~ forbesi LC50 5.43 [7]
(unspecified salt)

(Crustacean)

Nickel Cyprinus carpio

N )./p P LC50 14.70 [7]
(unspecified salt)  (Fish)
Nickel Branchiura

N _ LC50 19.73 [7]
(unspecified salt)  sowerbyi (Worm)
Nickel Chloride Daphnia magna EC50 0.51 Not specified in
(NiCI2) (Crustacean) (Immobilisation) ' shippets
Nickel Sulfate Daphnia magna EC50 1.09 Not specified in
(NiSOa) (Crustacean) (Immobilisation) ' snippets

LC50 (Lethal Concentration, 50%): The concentration of a chemical which kills 50% of a
sample population. EC50 (Effective Concentration, 50%): The concentration of a chemical that
causes a defined effect in 50% of the sample population.

A study on maize seedlings demonstrated that the toxicity of different nickel compounds, when
introduced to the soil, ranked in the descending order of: Ni(ll)-EDTA > NiClz > Ni(ll)-citrate >
Ni(CH3COO)2 > NiSOa.[6] This highlights that the chemical form of nickel significantly impacts
its ecotoxicity.[6]
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Life Cycle Assessment (LCA) of Nickel Production

The overall environmental impact of using nickel formate or its alternatives is heavily
influenced by the upstream processes of nickel mining and refining. Life Cycle Assessment
(LCA) is a methodology for assessing the environmental impacts associated with all the stages
of a product's life. Nickel production is an energy-intensive process with significant
contributions to global warming potential (GWP) and primary energy demand (PED).[8][9][10]

The environmental impact varies significantly depending on the type of ore processed.
Processing sulfidic ores is generally less energy-intensive than processing lateritic (oxidic)
ores.[9][11]

Table 2: Life Cycle Assessment Data for Nickel Product Production (Cradle-to-Gate)

] Global
Primary .
Warming .
Energy . Primary Ore
Product Potential Reference
Demand (PED) Type
: (GWP) (kg
(MJ/kg Ni) .
CO2-eq/kg Ni)
_ Primarily Sulfidic
Class 1 Nickel 147 ~10-15
(86%)
Nickel in o
] 485 ~30-40 Oxidic [9]
Ferronickel

*GWP values are estimated based on PED and general findings from LCA studies. The
production of nickel powder from virgin materials is the primary driver of environmental impact,
accounting for 96% of carbon emissions in its life cycle.[12]

Alternatives to Nickel Formate in Key Applications
Catalysis

Nickel formate is used to produce finely powdered nickel catalysts for hydrogenation
reactions.[13][14] Alternatives to nickel-based catalysts are being explored to reduce reliance
on potentially toxic and environmentally burdensome metals.
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» Other Nickel Salts: Nickel chloride and sulfate are also used as catalyst precursors. As
shown in Table 1 and the study on maize seedlings, their environmental toxicity profiles
differ, which should be a consideration in catalyst selection.[6]

o Earth-Abundant Metal Catalysts: Catalysts based on iron, copper, and zinc are considered
more sustainable alternatives to precious metals and can also be alternatives to nickel.[15] A
comprehensive assessment of 18 heterogeneous metal catalysts ranked ruthenium, iron,
and molybdenum as the most favorable "green" alternatives, while nickel, cobalt, and
rhodium were among the least favorable.[16]

o Palladium-free Alternatives: For specific reactions like alkyne semi-hydrogenation, silica-
supported nickel nanoparticles have been developed as a lead- and palladium-free
alternative to the traditional Lindlar catalyst.[17]

Electroplating

Nickel plating is used for corrosion resistance, wear resistance, and decorative finishes. While
nickel formate itself is less common as the primary salt in electroplating baths compared to
nickel sulfamate and nickel chloride, the general environmental concerns of nickel apply.

» Alternative Nickel Salts: Nickel sulfamate and nickel methanesulfonate are common in
electroplating, each offering different deposit properties like internal stress.[18] From an
environmental standpoint, the key concern remains the nickel ion in the wastewater effluent.

» Bronze (Copper-Tin/Zinc) Plating: For many decorative and some technical applications,
bronze plating is a logical and cost-effective replacement for nickel intermediate layers.[19]

» Palladium Plating: Palladium can be substituted for nickel as an intermediate layer to avoid
nickel allergy issues and provides excellent corrosion resistance, though it is a more costly
alternative.[19]

o Boron-Free Plating Baths: Traditional nickel electroplating baths (Watts bath) use boric acid.
A citrate-based bath has been proposed as an alternative to avoid boron in effluent.
However, a life cycle assessment revealed that the citrate bath had a greater overall
environmental impact because the citric acid chelates with nickel, making it harder to remove
from wastewater and leading to higher nickel discharge.[20]
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Experimental Protocols

Protocol 1: Acute Aquatic Toxicity Testing (e.g., OECD
203, Fish, Acute Toxicity Test)

This protocol outlines a general procedure for determining the acute toxicity (LC50) of a
substance to fish.

Goal and Scope: To determine the median lethal concentration (LC50) of a chemical (e.qg.,
nickel formate) to a specific fish species over a 96-hour exposure period.

o Test Organism: A standard species like Zebrafish (Danio rerio) or Rainbow Trout
(Oncorhynchus mykiss) is selected. Fish are acclimatized to laboratory conditions.

o Preparation of Test Solutions: A series of concentrations of the test substance are prepared
by dissolving it in dilution water. A control group (dilution water only) is also prepared.
Concentrations are typically arranged in a geometric series.

o Exposure: A set number of fish (e.g., 10) are randomly assigned to each test concentration
and the control. They are exposed to the solutions in test chambers for 96 hours under
controlled conditions (temperature, light, dissolved oxygen).

» Observation: Mortalities and any sublethal effects are recorded at specific intervals (e.g., 24,
48, 72, and 96 hours).

» Data Analysis: The cumulative mortality data at 96 hours is used to calculate the LC50 value
and its 95% confidence limits using statistical methods like Probit analysis.

Protocol 2: Cradle-to-Gate Life Cycle Assessment (LCA)

This protocol describes the standardized framework for conducting an LCA study according to
ISO 14040/14044 standards.

e Goal and Scope Definition: The purpose of the study, the functional unit (e.g., production of 1
kg of nickel), and the system boundaries are defined. A "cradle-to-gate" assessment includes
all processes from raw material extraction (cradle) to the point where the product leaves the
factory (gate).[8][21]
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 Life Cycle Inventory (LCI): This phase involves collecting data on all inputs (e.g., energy,
water, raw materials) and outputs (e.g., emissions to air, water, soil; products; waste) for all
processes within the system boundaries.[12]

» Life Cycle Impact Assessment (LCIA): The LCI data is used to evaluate the potential
environmental impacts. This involves:

o Classification: Assigning LCI results to relevant environmental impact categories (e.g.,
GWP, acidification potential).

o Characterization: Converting and aggregating the LCI results within each category to a
common unit (e.g., converting greenhouse gas emissions to kg CO2z-equivalents for the
GWP category).

« Interpretation: The results of the LCI and LCIA are analyzed to draw conclusions and make
recommendations in line with the study's goal. This includes identifying significant
environmental hotspots and assessing the sensitivity of the results to data and
methodological choices.[12]

Visualizations
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Caption: A flowchart of the experimental workflow for determining the 96-hour LC50 value.
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Caption: The process by which nickel ions can lead to oxidative stress and cellular damage.
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Caption: The four iterative phases of a Life Cycle Assessment as defined by ISO 14040.

Conclusion

The environmental impact of nickel formate is significant, with classifications for

carcinogenicity and high aquatic toxicity. When comparing it to alternatives, several key points
emerge:

« Toxicity is lon-Specific: The primary toxic agent is the Ni2* ion, but the associated anion

(formate, chloride, sulfate, etc.) can modulate its bioavailability and resulting ecotoxicity.[2][6]
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o Upstream Impacts Dominate: For any nickel compound, the most significant environmental
burdens, particularly in terms of energy consumption and greenhouse gas emissions, arise
from the mining and refining of nickel ore.[9] The choice of ore type (sulfidic vs. lateritic) has
a greater impact than the choice of the final nickel salt.[9][11]

» Viable Alternatives Exist: In catalysis, catalysts based on more benign, earth-abundant
metals like iron and molybdenum present a greener alternative to nickel-based systems.[15]
[16] In electroplating, bronze and palladium alloys are effective substitutes for nickel,
mitigating risks related to both environmental discharge and human health (e.g., nickel
allergies).[19]

Ultimately, while optimizing processes to use less hazardous nickel salts is beneficial, a more
substantial environmental gain is achieved by replacing nickel altogether with greener
alternatives where technologically and economically feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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